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Compound of Interest

Compound Name: Akt-IN-3

Cat. No.: B10775370 Get Quote

Akt-IN-3 Technical Support Center
This guide provides troubleshooting advice and answers to frequently asked questions

regarding solubility issues with Akt-IN-3 in DMSO. It is intended for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of Akt-IN-3 in DMSO?

A: The reported solubility of Akt-IN-3 in dimethyl sulfoxide (DMSO) is ≥ 100 mg/mL, which

corresponds to a concentration of approximately 189.98 mM.[1] However, achieving this

concentration can depend on several experimental factors.

Q2: Why might I have trouble dissolving Akt-IN-3 in DMSO, even at concentrations reported to

be soluble?

A: Several factors can contribute to difficulties in dissolving Akt-IN-3, even below its maximum

reported solubility:

DMSO Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[2]

The presence of water can significantly decrease the solubility of hydrophobic compounds

like Akt-IN-3. Always use fresh, anhydrous, research-grade DMSO from a newly opened

bottle.[1]
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Compound Form: The physical form of the compound (e.g., crystalline vs. amorphous) can

affect its dissolution rate. Amorphous compounds tend to dissolve more easily but can be

prone to crystallization over time, making them harder to redissolve.[3]

Temperature: Dissolution may be slow at room temperature. Gentle warming can aid the

process.[4]

Mixing Technique: Insufficient mixing can lead to incomplete dissolution. Techniques like

vortexing and sonication are often required.[2]

Q3: My Akt-IN-3/DMSO stock solution is clear, but a precipitate forms when I dilute it into my

aqueous buffer or cell culture medium. Why is this happening?

A: This is a common issue known as precipitation upon dilution. While Akt-IN-3 is highly

soluble in pure DMSO, its solubility in aqueous solutions is very low.[5] When you add the

concentrated DMSO stock to an aqueous medium, the DMSO concentration is drastically

lowered, and the compound may crash out of the solution because it is no longer soluble in the

final solvent mixture.[5][6] To mitigate this, ensure rapid and thorough mixing during dilution and

avoid preparing working solutions at concentrations that exceed the aqueous solubility limit of

the compound.

Q4: What are the recommended storage conditions for Akt-IN-3 powder and its DMSO stock

solution?

A: Proper storage is crucial to maintain the stability and activity of the inhibitor.

Powder: The solid form of Akt-IN-3 should be stored at -20°C for up to 3 years.

DMSO Stock Solution: Prepare aliquots to avoid repeated freeze-thaw cycles.[2] Stock

solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Q5: What is the maximum recommended final concentration of DMSO for in vitro cell-based

assays?

A: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should generally be kept below 0.5%.[2] Many researchers aim for a final

concentration of 0.1% or lower. It is essential to include a vehicle control (medium with the
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same final concentration of DMSO) in your experiments to account for any effects of the

solvent itself.[7]

Data & Properties of Akt-IN-3
Solubility and Storage

Parameter Value Source

Solubility in DMSO ≥ 100 mg/mL (189.98 mM) [1]

Storage (Powder) -20°C for 3 years [8]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1]

Inhibitory Activity (IC₅₀)
Target IC₅₀ Source

Akt1 1.4 nM [1]

Akt2 1.2 nM [1]

Akt3 1.7 nM [1]

Troubleshooting Guide: Dissolving Akt-IN-3
If you are experiencing solubility issues with Akt-IN-3, follow this workflow.
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Preparation & Initial Dissolution

Troubleshooting Steps

Storage & Use

Start with Akt-IN-3 Powder
and Anhydrous DMSO

Weigh Compound Accurately
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Is Solution Clear?

Sonicate in a Water Bath
(15-30 min)

No

Solution is Clear:
Proceed to Aliquotting

Yes

Is Solution Clear?
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for 10-15 min

Is Solution Clear?

No

Yes
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No Yes

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for dissolving and storing Akt-IN-3.
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Experimental Protocols
Protocol: Preparing a 10 mM Stock Solution of Akt-IN-3
in DMSO

Preparation: Before starting, ensure your Akt-IN-3 powder has equilibrated to room

temperature to prevent condensation of moisture onto the compound upon opening. Use a

fresh vial of anhydrous, high-purity DMSO.

Calculation: Akt-IN-3 has a molecular weight of 526.65 g/mol . To prepare 1 mL of a 10 mM

stock solution, you will need 5.27 mg of the compound.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 526.65 g/mol x 1000 mg/g = 5.2665 mg

Dissolution: a. Carefully weigh 5.27 mg of Akt-IN-3 powder and place it in a sterile

microcentrifuge tube. b. Add 1 mL of anhydrous DMSO to the tube. c. Vortex the solution

vigorously for 2-5 minutes. d. If the solution is not completely clear, place it in an ultrasonic

water bath for 15-30 minutes.[2][9] e. If solids persist, warm the tube in a 37°C water bath for

10-15 minutes and vortex again.[9]

Storage: Once the solution is completely clear, create single-use aliquots to minimize freeze-

thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6 months).[1]

PI3K/Akt Signaling Pathway and Akt-IN-3 Inhibition
The PI3K/Akt pathway is a critical intracellular signaling cascade that regulates cell growth,

survival, proliferation, and metabolism.[10][11] Akt-IN-3 is a potent, ATP-competitive inhibitor

that targets all three isoforms of Akt (Akt1/2/3), thereby blocking downstream signaling.
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PI3K/Akt signaling pathway with the inhibition point of Akt-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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